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Compound of Interest

Compound Name: Vicianose

Cat. No.: B13437423 Get Quote

For researchers and scientists in the fast-paced world of drug development, proper chemical

handling and disposal are paramount for ensuring laboratory safety and environmental

protection. This guide provides essential, step-by-step procedures for the proper disposal of

Vicianose, a disaccharide used in various research applications. While a specific Safety Data

Sheet (SDS) for Vicianose is not readily available, this document offers guidance based on the

known properties of Vicianose and the disposal protocols for similar non-hazardous, water-

soluble carbohydrates.

Chemical and Physical Properties of Vicianose
Understanding the properties of a substance is the first step toward safe handling and disposal.

The following table summarizes the key characteristics of Vicianose.

Property Value

Chemical Formula C₁₁H₂₀O₁₀

Molar Mass 312.27 g/mol

Appearance Solid

Solubility Soluble in water

Hazard Profile Generally considered non-hazardous.
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Step-by-Step Disposal Protocol for Vicianose
Based on general laboratory safety guidelines and information for similar substances, the

following protocol is recommended for the disposal of Vicianose.[1][2][3]

1. Personal Protective Equipment (PPE):

Always wear standard laboratory PPE, including safety glasses and gloves, when handling

Vicianose.

2. Assess the Waste Stream:

Solid Vicianose: Uncontaminated, solid Vicianose is generally considered non-hazardous

waste.

Aqueous Solutions of Vicianose: Solutions of Vicianose in water are also typically non-

hazardous.

3. Disposal of Solid Vicianose:

Small Quantities: For small amounts, check with your institution's Environmental Health and

Safety (EHS) department. If permitted, small quantities of non-hazardous, water-soluble

solids may be disposed of down the drain with copious amounts of water.[3]

Large Quantities/If Drain Disposal is Prohibited: If drain disposal is not permitted or for larger

quantities, collect the solid Vicianose in a clearly labeled, sealed container designated for

non-hazardous chemical waste. Do not dispose of it in the regular trash to avoid confusion

with hazardous materials.[1]

4. Disposal of Aqueous Solutions of Vicianose:

Dilute Solutions: Small volumes of dilute, uncontaminated Vicianose solutions can typically

be flushed down the sanitary sewer with plenty of water, provided this is in accordance with

local and institutional regulations.[2][4]

Concentrated Solutions or Large Volumes: For more concentrated solutions or larger

volumes, it is best practice to consult with your EHS office for guidance.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 5 Tech Support

https://www.benchchem.com/product/b13437423?utm_src=pdf-body
https://www.benchchem.com/product/b13437423?utm_src=pdf-body
https://www.sfasu.edu/docs/safety/disposal-procedures-non-hazardous-waste.pdf
https://www.ncbi.nlm.nih.gov/books/NBK55885/
https://protect.iu.edu/environmental-health/public-environment/waste-management/waste-guide/in-lab-disposal.html
https://www.benchchem.com/product/b13437423?utm_src=pdf-body
https://www.benchchem.com/product/b13437423?utm_src=pdf-body
https://www.benchchem.com/product/b13437423?utm_src=pdf-body
https://www.benchchem.com/product/b13437423?utm_src=pdf-body
https://www.benchchem.com/product/b13437423?utm_src=pdf-body
https://www.benchchem.com/product/b13437423?utm_src=pdf-body
https://protect.iu.edu/environmental-health/public-environment/waste-management/waste-guide/in-lab-disposal.html
https://www.benchchem.com/product/b13437423?utm_src=pdf-body
https://www.sfasu.edu/docs/safety/disposal-procedures-non-hazardous-waste.pdf
https://www.benchchem.com/product/b13437423?utm_src=pdf-body
https://www.benchchem.com/product/b13437423?utm_src=pdf-body
https://www.ncbi.nlm.nih.gov/books/NBK55885/
https://ehs.cornell.edu/manuals/hazardous-waste-manual/appendix-b-disposal-nonhazardous-laboratory-waste-down-sanitary
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13437423?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


5. Empty Container Disposal:

Thoroughly rinse empty Vicianose containers with water.

The water rinsate can be disposed of down the drain.[2]

Deface or remove the label of the empty container and dispose of it with regular laboratory

glass or plastic waste, as appropriate.

Important Considerations:

Local Regulations are Key: Always prioritize your institution's specific waste disposal

guidelines and local regulations.[5] When in doubt, contact your EHS department.

Contamination: If Vicianose or its solutions are contaminated with hazardous materials, the

entire mixture must be treated as hazardous waste and disposed of accordingly.

Logical Workflow for Vicianose Disposal
The following diagram illustrates the decision-making process for the proper disposal of

Vicianose.
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Caption: Decision tree for the proper disposal of Vicianose waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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